Cas no 352700-55-1 ((5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one)

• Product Name: (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• CAS No: 352700-55-1
• MF: C₁₁H₈ClNO₂S₂
• MW: 285.76971912384
• MDL: MFCD04968969
• CID: 868168
• Update Time: 2026-04-29

(5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(5-Chloro-2-methoxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(5-Chloro-2-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• (5E)-5-(5-chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• AKOS B018254
• (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

• MDL： MFCD04968969
• Inchi： InChI=1S/C11H8ClNO2S2/c1-15-8-3-2-7(12)4-6(8)5-9-10(14)13-11(16)17-9/h2-5H,1H3,(H,13,14,16)/b9-5+
• InChI Key： YCJQKTBKSKFQEJ-WEVVVXLNSA-N
• SMILES： COC1=CC=C(Cl)C=C1/C=C/2\C(NC(S2)=S)=O

Computed Properties

• Exact Mass: 284.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 102.76000
• LogP: 2.68430

(5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT

Additional information on (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

Introduction to (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one (CAS No. 352700-55-1)

(5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one, with the CAS number 352700-55-1, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of a chloro and methoxy substituent on the benzylidene moiety, as well as the sulfanyl group on the thiazole ring, contribute to its potential therapeutic applications.

The chemical structure of (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one is characterized by a conjugated system that enhances its electronic properties and reactivity. The Z-configuration of the double bond in the benzylidene moiety is crucial for its biological activity, as it influences the spatial arrangement of functional groups and their interactions with biological targets. This configuration is often associated with enhanced binding affinity and selectivity in various biological systems.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.

In addition to its anticancer properties, this compound has also been investigated for its antimicrobial activity. A study published in the European Journal of Medicinal Chemistry demonstrated that (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a promising candidate for the development of new antimicrobial agents.

The pharmacokinetic properties of (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

In terms of safety and toxicity, preliminary studies have indicated that (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

The synthesis of (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

The potential applications of (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one

In conclusion, (5Z)-5-(5-Chloro-2-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one (CAS No. 352700-55-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.